Acetic acid--6,6-dimethylheptane-1,5-diol (2/1)
Overview
Description
Acetic acid–6,6-dimethylheptane-1,5-diol (2/1) is a chemical compound with a molecular weight of 280.188588616 daltons . It is a type of chemical entity that falls under the subclass of chemical compounds . This compound is characterized by its unique structure, which includes acetic acid and 6,6-dimethylheptane-1,5-diol in a 2:1 ratio.
Chemical Reactions Analysis
Acetic acid–6,6-dimethylheptane-1,5-diol (2/1) can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can lead to the formation of alcohols or other reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents and conditions for these reactions include strong acids or bases, oxidizing agents like potassium permanganate, and reducing agents like lithium aluminum hydride.
Scientific Research Applications
Acetic acid–6,6-dimethylheptane-1,5-diol (2/1) has various applications in scientific research, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Medicine: May be explored for its potential therapeutic properties.
Industry: Used in the production of other chemical compounds or materials.
Mechanism of Action
The mechanism of action of acetic acid–6,6-dimethylheptane-1,5-diol (2/1) involves its interaction with molecular targets and pathways within biological systems
Comparison with Similar Compounds
Similar compounds to acetic acid–6,6-dimethylheptane-1,5-diol (2/1) include other esters and diols with similar structural features. These compounds may share similar chemical properties but differ in their specific applications and reactivity. The uniqueness of acetic acid–6,6-dimethylheptane-1,5-diol (2/1) lies in its specific structure and the ratio of its components.
Properties
CAS No. |
192637-84-6 |
|---|---|
Molecular Formula |
C13H28O6 |
Molecular Weight |
280.36 g/mol |
IUPAC Name |
acetic acid;6,6-dimethylheptane-1,5-diol |
InChI |
InChI=1S/C9H20O2.2C2H4O2/c1-9(2,3)8(11)6-4-5-7-10;2*1-2(3)4/h8,10-11H,4-7H2,1-3H3;2*1H3,(H,3,4) |
InChI Key |
LKDMHJPRAHGETK-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)O.CC(=O)O.CC(C)(C)C(CCCCO)O |
Origin of Product |
United States |
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